![molecular formula C22H15ClFN3OS2 B302817 N-(5-{2-[(4-chlorobenzyl)sulfanyl]phenyl}-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide](/img/structure/B302817.png)
N-(5-{2-[(4-chlorobenzyl)sulfanyl]phenyl}-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide
Overview
Description
N-(5-{2-[(4-chlorobenzyl)sulfanyl]phenyl}-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of N-(5-{2-[(4-chlorobenzyl)sulfanyl]phenyl}-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide involves the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in regulating gene expression. HDAC inhibitors have been extensively studied for their potential in cancer treatment.
Biochemical and Physiological Effects:
N-(5-{2-[(4-chlorobenzyl)sulfanyl]phenyl}-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis. This compound has also been reported to exhibit antimicrobial and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(5-{2-[(4-chlorobenzyl)sulfanyl]phenyl}-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide is its potential in cancer treatment. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. However, one of the limitations of this compound is its potential toxicity, which needs to be further investigated.
Future Directions
Several future directions can be explored in the research of N-(5-{2-[(4-chlorobenzyl)sulfanyl]phenyl}-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide. One of the potential areas of research is the development of novel HDAC inhibitors for cancer therapy. Another area of research could be the investigation of the antimicrobial and anti-inflammatory properties of this compound. Further studies are also needed to investigate the potential toxicity of this compound and its safety in humans.
Synthesis Methods
The synthesis of N-(5-{2-[(4-chlorobenzyl)sulfanyl]phenyl}-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide has been reported in several research studies. One of the most commonly used methods involves the reaction of 2-aminothiophenol with 4-chlorobenzyl chloride to obtain 2-[(4-chlorobenzyl)sulfanyl]aniline. This compound is then reacted with 5-amino-1,3,4-thiadiazole-2-thiol to obtain the final product.
Scientific Research Applications
N-(5-{2-[(4-chlorobenzyl)sulfanyl]phenyl}-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antimicrobial, and anti-inflammatory properties. Several research studies have reported the use of this compound in cancer treatment, where it has been found to inhibit the growth of cancer cells and induce apoptosis.
properties
Product Name |
N-(5-{2-[(4-chlorobenzyl)sulfanyl]phenyl}-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide |
|---|---|
Molecular Formula |
C22H15ClFN3OS2 |
Molecular Weight |
456 g/mol |
IUPAC Name |
N-[5-[2-[(4-chlorophenyl)methylsulfanyl]phenyl]-1,3,4-thiadiazol-2-yl]-4-fluorobenzamide |
InChI |
InChI=1S/C22H15ClFN3OS2/c23-16-9-5-14(6-10-16)13-29-19-4-2-1-3-18(19)21-26-27-22(30-21)25-20(28)15-7-11-17(24)12-8-15/h1-12H,13H2,(H,25,27,28) |
InChI Key |
NRYAKOAEGPETDX-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C2=NN=C(S2)NC(=O)C3=CC=C(C=C3)F)SCC4=CC=C(C=C4)Cl |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NN=C(S2)NC(=O)C3=CC=C(C=C3)F)SCC4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 4-[({[1-(1,3-benzodioxol-5-yl)-1H-tetraazol-5-yl]sulfanyl}acetyl)amino]benzoate](/img/structure/B302734.png)
![4-{[5-(2,4-Diethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid](/img/structure/B302735.png)
![5-(4-Fluorobenzylidene)-3-(4-fluorophenyl)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one](/img/structure/B302740.png)
![5-Benzylidene-3-(4-fluorophenyl)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one](/img/structure/B302741.png)
![5-{[5-(2,4-Difluorophenyl)-2-furyl]methylene}-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one](/img/structure/B302748.png)
![N-{(E)-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine](/img/structure/B302752.png)
![10-{2-[(2-chlorobenzyl)oxy]benzylidene}-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one](/img/structure/B302755.png)
![5-(3-methoxyphenyl)-7-methyl-2-{[5-(4-morpholinyl)-2-furyl]methylene}-3-oxo-N-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B302757.png)